Cas no 1936378-78-7 (tert-butyl 6-oxa-1-azaspiro3.4octane-1-carboxylate)

• Product Name: tert-butyl 6-oxa-1-azaspiro3.4octane-1-carboxylate
• CAS No: 1936378-78-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5211718
• PubChem ID: 131127086
• Update Time: 2025-05-20

tert-butyl 6-oxa-1-azaspiro3.4octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate
• tert-butyl 6-oxa-1-azaspiro3.4octane-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)12-6-4-11(12)5-7-14-8-11/h4-8H2,1-3H3
• InChI Key： ACOQTGZFIOCWEI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCOC2)CC1

Additional information on tert-butyl 6-oxa-1-azaspiro3.4octane-1-carboxylate

tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate (CAS No. 1936378-78-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate (CAS No. 1936378-78-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems sharing a single atom. The presence of both an oxo group and an azaspiro ring system makes it a valuable intermediate in the synthesis of complex molecules with diverse biological activities.

The synthesis of tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate has been extensively studied, and several efficient methods have been reported in the literature. One common approach involves the reaction of tert-butyl bromoacetate with a suitable aziridine derivative, followed by ring-opening and cyclization steps to form the spirocyclic structure. This method has been optimized to achieve high yields and stereoselectivity, making it a preferred route for large-scale production.

In terms of physical properties, tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate is a white crystalline solid with a melting point typically ranging from 90 to 95°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol, but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

The chemical stability of tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate is another important aspect to consider. It is generally stable under standard laboratory conditions but can undergo hydrolysis in strongly acidic or basic environments. Therefore, care should be taken to store it in a dry and inert atmosphere to maintain its integrity.

In the context of medicinal chemistry, tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel drugs targeting various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, derivatives of this compound have been shown to exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The biological activity of tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate and its derivatives has been evaluated through a series of in vitro and in vivo experiments. In cell-based assays, these compounds have demonstrated significant activity against various cancer cell lines, with some derivatives showing selective cytotoxicity towards specific cancer types. Additionally, they have been found to inhibit the proliferation of inflammatory cells and reduce the production of pro-inflammatory cytokines.

The pharmacokinetic properties of tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate are also an area of active research. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

In conclusion, tert-butyl 6-oxa-1-azaspiro[3.4]octane-1-carboxylate (CAS No. 1936378-78-7) is a promising compound with a wide range of applications in medicinal chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to explore its full potential and optimize its use in pharmaceutical applications.